Cas no 1803859-93-9 (4-Bromo-2-(methylthio)benzo[d]oxazole)
4-Bromo-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(methylthio)benzo[d]oxazole
-
- Inchi: 1S/C8H6BrNOS/c1-12-8-10-7-5(9)3-2-4-6(7)11-8/h2-4H,1H3
- InChI Key: RPRQLTQNFVAFHH-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1N=C(O2)SC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- XLogP3: 3.3
- Topological Polar Surface Area: 51.3
4-Bromo-2-(methylthio)benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004584-250mg |
4-Bromo-2-(methylthio)benzo[d]oxazole |
1803859-93-9 | 98% | 250mg |
$795.70 | 2022-04-02 | |
| Alichem | A081004584-500mg |
4-Bromo-2-(methylthio)benzo[d]oxazole |
1803859-93-9 | 98% | 500mg |
$1,104.27 | 2022-04-02 | |
| Alichem | A081004584-1g |
4-Bromo-2-(methylthio)benzo[d]oxazole |
1803859-93-9 | 98% | 1g |
$1,843.90 | 2022-04-02 |
4-Bromo-2-(methylthio)benzo[d]oxazole Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-Bromo-2-(methylthio)benzo[d]oxazole
Professional Introduction to 4-Bromo-2-(methylthio)benzo[d]oxazole (CAS No. 1803859-93-9)
4-Bromo-2-(methylthio)benzo[d]oxazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 1803859-93-9, belongs to the benzo[d]oxazole class, which is well-documented for its role in the development of various therapeutic agents. The presence of both bromine and methylthio substituents in its molecular structure imparts unique reactivity and functional properties, making it a valuable scaffold for further chemical modifications and biological evaluations.
The benzo[d]oxazole core is a fused aromatic system consisting of a benzene ring and an oxygen-containing heterocycle, which is known to exhibit a wide range of biological effects. These include antimicrobial, anti-inflammatory, and anticancer properties, among others. The introduction of halogen atoms, particularly bromine, into this core structure has been shown to enhance binding affinity to biological targets, thereby improving the efficacy of derived compounds. In particular, 4-bromo-2-(methylthio)benzo[d]oxazole has been studied for its potential as an intermediate in the synthesis of more complex molecules designed to interact with specific enzymes or receptors.
Recent advancements in medicinal chemistry have highlighted the importance of 4-bromo-2-(methylthio)benzo[d]oxazole as a building block for drug discovery. Researchers have leveraged its structural features to develop novel compounds with improved pharmacokinetic profiles and reduced toxicity. For instance, studies have demonstrated that modifications at the 2-position of the benzo[d]oxazole ring can significantly alter the compound's interactions with biological targets, leading to enhanced therapeutic effects. The bromine atom at the 4-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds.
In addition to its utility in drug development, 4-bromo-2-(methylthio)benzo[d]oxazole has been explored in materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes have potential applications in catalysis and as sensors for detecting metal ions in environmental samples. The methylthio group contributes to the compound's solubility and stability, making it a suitable candidate for such applications.
The synthesis of 4-bromo-2-(methylthio)benzo[d]oxazole typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route involves the condensation of 2-aminothiophene-3-carboxylic acid derivatives with bromobenzene derivatives under basic conditions, followed by bromination and thiolation steps to introduce the necessary substituents. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the benzo[d]oxazole core directly from simpler aromatic components.
From a computational chemistry perspective, 4-bromo-2-(methylthio)benzo[d]oxazole has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the substitution pattern affects the compound's binding affinity and selectivity. For example, molecular dynamics simulations have revealed that the bromine atom at the 4-position interacts favorably with hydrophobic pockets in protein binding sites, while the methylthio group enhances hydrogen bonding capabilities. Such information is crucial for designing next-generation drugs with optimized properties.
The pharmacological profile of 4-bromo-2-(methylthio)benzo[d]oxazole has been evaluated through in vitro and in vivo studies. Initial screenings have shown promising activity against various disease models, including cancer and inflammatory disorders. Notably, derivatives of this compound have demonstrated inhibitory effects on kinases and other enzymes implicated in disease pathways. These findings have prompted further investigation into structure-activity relationships (SAR), aiming to identify analogs with enhanced potency and selectivity.
The impact of 4-bromo-2-(methylthio)benzo[d]oxazole on drug discovery extends beyond its direct use as a lead compound. Its structural motifs have inspired libraries of related compounds that are being screened for new therapeutic applications. The combination of computational methods and high-throughput screening techniques has accelerated the process of identifying promising candidates for further development. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and pharmacologists in harnessing the potential of heterocyclic compounds like 4-bromo-2-(methylthio)benzo[d]oxazole.
In conclusion,4-Bromo-2-(methylthio)benzo[d]oxazole (CAS No. 1803859-93-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a versatile scaffold for drug development has been underscored by recent research findings demonstrating its utility across multiple therapeutic areas. As our understanding of its chemical properties continues to grow, this compound is poised to play an increasingly important role in future medical innovations.
1803859-93-9 (4-Bromo-2-(methylthio)benzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)